2-(5-nitrothiophen-2-yl)ethan-1-ol
Overview
Description
Synthesis Analysis
The synthesis of compounds containing substituted thiophene, such as 2-(5-nitrothiophen-2-yl)ethan-1-ol, has been carried out in various studies . For instance, Schiff bases containing substituted thiophene were synthesized and characterized by Fourier transform infrared (FTIR), 1H and 13C NMR spectroscopy methods .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various methods. For example, the structure of similar compounds has been examined using X-ray determination and compared using the Hartree-Fock (HF) and density functional theory (B3LYP) method with 6-311++G (d, p) basis set .Chemical Reactions Analysis
The chemical reactions involving this compound can be diverse, depending on the specific conditions and reactants used. For instance, thiophene derivatives have been used in the preparation of oligothiophene isothiocyanates as fluorescent markers for biopolymers .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various methods. For example, similar compounds have been analyzed for properties such as boiling point, density, refractive index, flash point, solubility, and more .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-nitrothiophen-2-yl)ethan-1-ol involves the conversion of 5-nitrothiophene to 2-(5-nitrothiophen-2-yl)ethan-1-ol through a series of chemical reactions.", "Starting Materials": [ "5-nitrothiophene", "Ethylene oxide", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: 5-nitrothiophene is reacted with sodium hydroxide in ethanol to form the sodium salt of 5-nitrothiophene.", "Step 2: The sodium salt of 5-nitrothiophene is then reacted with ethylene oxide in ethanol to form 2-(5-nitrothiophen-2-yl)ethanol.", "Step 3: The 2-(5-nitrothiophen-2-yl)ethanol is then treated with hydrochloric acid to form the hydrochloride salt.", "Step 4: The hydrochloride salt is then treated with sodium hydroxide to form 2-(5-nitrothiophen-2-yl)ethan-1-ol.", "Step 5: The final product is purified by recrystallization from water and sodium chloride." ] } | |
CAS No. |
1510063-43-0 |
Molecular Formula |
C6H7NO3S |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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